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Compound of Interest

Compound Name: H-N-Me-DL-Ala-OH

Cat. No.: B2556657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the core molecular properties of N-Methyl-DL-

alanine, a derivative of the amino acid alanine. This compound is utilized in various research

applications, including peptide synthesis and neurobiological studies.[1][2] Its structural

similarity to endogenous amino acids makes it a compound of interest in metabolic pathway

research and for its potential as a modulator of neurotransmission.[1][2]

Molecular Formula and Weight
The fundamental molecular characteristics of N-Methyl-DL-alanine are summarized below. This

data is essential for a wide range of experimental calculations, including molarity, mass

spectrometry analysis, and stoichiometric assessments in chemical reactions.

Property Value Source

Molecular Formula C4H9NO2 PubChem[3]

Molecular Weight 103.12 g/mol PubChem[3]

Monoisotopic Mass 103.063328530 Da PubChem[3]

CAS Number 600-21-5 Sigma-Aldrich[4]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and

its key molecular identifiers.
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Core molecular properties of N-Methyl-DL-alanine.

Experimental Protocols for Determination of
Molecular Weight and Formula
The molecular weight and formula of a compound like N-Methyl-DL-alanine are determined

through established analytical chemistry techniques. The following provides a brief overview of

the standard methodologies.

1. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the mass-to-charge ratio (m/z) of the ionized compound, which

provides the molecular weight.

Methodology:

Sample Preparation: A solution of N-Methyl-DL-alanine is prepared in a suitable volatile

solvent.
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Ionization: The sample is introduced into the mass spectrometer and ionized. Common

techniques include Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI).

Mass Analysis: The ionized molecules are passed through a mass analyzer (e.g.,

Quadrupole, Time-of-Flight). The analyzer separates the ions based on their m/z ratio.

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the molecular ion [M+H]⁺ or [M-H]⁻ provides the

molecular weight. High-resolution mass spectrometry can yield the monoisotopic mass

with high precision.[3]

2. Elemental Analysis for Molecular Formula Determination

Objective: To determine the percentage composition of each element (Carbon, Hydrogen,

Nitrogen, Oxygen) in the compound.

Methodology:

Combustion: A precisely weighed sample of N-Methyl-DL-alanine is combusted in a

furnace with an excess of oxygen.

Gas Separation: The combustion products (CO₂, H₂O, N₂) are passed through a series of

columns that separate the individual gases.

Detection: The amount of each gas is measured using thermal conductivity detectors.

Calculation: The mass percentages of C, H, and N are calculated. The percentage of

oxygen is typically determined by difference. From these percentages, the empirical

formula is derived. The molecular formula is then determined by comparing the empirical

formula weight with the molecular weight obtained from mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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